Cas no 63743-50-0 ( )

• Product Name: &nbsp
• CAS No: 63743-50-0
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 960801
• PubChem ID: 328073
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(methylaminomethyl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• NSC305509
• NSC-305509
• DTXSID70316665
• AKOS000279235
• 63743-50-0
•  

• Inchi： 1S/C12H15N3OS/c1-13-6-9-14-11(16)10-7-4-2-3-5-8(7)17-12(10)15-9/h13H,2-6H2,1H3,(H,14,15,16)
• InChI Key： OSWPWNLULQWKAH-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(CNC)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 249.09375
• Monoisotopic Mass: 249.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.5
• Refractive Index: 1.757
• PSA: 53.49